Cas no 921606-82-8 (Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(2-methylphenoxy)-1-piperidinyl]-)

• Product Name: Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(2-methylphenoxy)-1-piperidinyl]-
• CAS No: 921606-82-8
• MF: C₁₉H₂₁N₅O
• MW: 335.402943372726
• CID: 744222
• PubChem ID: 46225442
• Update Time: 2025-04-19

Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(2-methylphenoxy)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-(1H-imidazol-1-yl)-6-[4-(2-methylphenoxy)-1-piperidinyl]-
• 3-imidazol-1-yl-6-[4-(2-methylphenoxy)piperidin-1-yl]pyridazine
• 3-(1H-Imidazol-1-yl)-6-[4-(2-methylphenoxy)piperidin-1-yl]pyridazine
• 3-(1H-imidazol-1-yl)-6-(4-(o-tolyloxy)piperidin-1-yl)pyridazine
• CHEMBL608267
• BDBM50305747
• 921606-82-8
• DTXSID10673143

• Inchi： 1S/C19H21N5O/c1-15-4-2-3-5-17(15)25-16-8-11-23(12-9-16)18-6-7-19(22-21-18)24-13-10-20-14-24/h2-7,10,13-14,16H,8-9,11-12H2,1H3
• InChI Key： MMHAEMWFIAWWKB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1CCN(C2=CC=C(N3C=NC=C3)N=N2)CC1

Computed Properties

• Exact Mass: 335.17461031g/mol
• Monoisotopic Mass: 335.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.1Ų